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Compound of Interest

Compound Name: D-(+)-Glucono-1,5-lactone

Cat. No.: B1210275 Get Quote

Essential Safety and Handling Guide for D-(+)-
Glucono-1,5-lactone
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling D-(+)-Glucono-1,5-
lactone in a laboratory setting. Adherence to these procedures is critical for ensuring personal

safety and maintaining a secure research environment.

D-(+)-Glucono-1,5-lactone is a white, crystalline, odorless solid. While it is not classified as a

hazardous substance according to the Globally Harmonized System (GHS), proper handling

and personal protective equipment are necessary to minimize potential irritation and ensure

safe laboratory practices.[1][2][3] May form an explosible dust-air mixture if dispersed in the air.

[3]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

D-(+)-Glucono-1,5-lactone.
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Body Part
Personal Protective

Equipment
Specifications & Use Cases

Eyes/Face
Safety glasses with side-

shields or Goggles

To be worn where there is a

risk of eye contact with dust

particles.[1][3]

Hands Chemical-resistant gloves

Recommended for prolonged

use or when skin contact is

likely.[3][4]

Body
Long-sleeved clothing,

Chemical-resistant apron
To prevent skin exposure.[1][2]

Respiratory
Effective dust mask or

respirator with dust filter

Required if user operations

generate dust, fumes, or mist,

or for large-scale or

emergency use.[1][2]

Safe Handling and Disposal Workflow
The following diagram outlines the standard operating procedure for the safe handling of D-(+)-
Glucono-1,5-lactone, from initial preparation to final disposal.
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Preparation

Handling

Spill & Emergency

Disposal

Ensure Adequate Ventilation

Don Appropriate PPE:
- Safety Glasses/Goggles

- Gloves
- Lab Coat/Apron

Step 1

Weigh Solid in a Ventilated Area

Step 2

Dissolve in a Fume Hood if Generating Dust

If applicable

Store in a Tightly Closed Container
in a Cool, Dry Place

Post-use

Post-use

Dispose of Waste in Accordance with
Federal, State, and Local Regulations

When expired or no longer needed
Minor Spill:

Sweep up, Avoid Dust Generation
Major Spill or Fire:

Evacuate and Alert Emergency Services

Decontaminate Work Area

Step 3

Remove and Dispose of
Contaminated PPE Properly

Step 4

In case of accident

Click to download full resolution via product page

Safe handling workflow for D-(+)-Glucono-1,5-lactone.
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Experimental Protocols
General Handling Procedures:

Ventilation: Always handle D-(+)-Glucono-1,5-lactone in a well-ventilated area to keep

airborne concentrations low.[5] If operations are likely to generate dust, use a fume hood.[1]

Avoid Dust Formation: Take care to avoid the formation of dust when handling the solid

material.[6]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[7]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

place, away from incompatible materials such as strong oxidizing agents and strong bases.

[2][8] The material is sensitive to moisture and light.[2][8]

Spill Response:

Minor Spills: For small spills, sweep up the material, taking care to avoid generating dust,

and place it into a suitable container for disposal.[7]

Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.

[7] Prevent the spillage from entering drains or waterways.[7]

Disposal Plan:

Waste Disposal: Dispose of unused material and contaminated packaging in accordance

with federal, state, and local regulations.[1] Consult with your institution's environmental

health and safety office for specific guidance.

Contaminated Packaging: Empty containers should be taken for local recycling, recovery, or

waste disposal.[1] Do not re-use empty containers.[2]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Seek medical attention if irritation persists.
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Skin Contact: Wash off with soap and plenty of water.[1] Remove contaminated clothing. Get

medical attention if irritation develops.

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek medical attention if

symptoms occur.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and drink 2-4 cupfuls of milk or water.[5] Seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.spectrumchemical.com/media/sds/G1165_AGHS.pdf
http://www.trade-chem.com/products/MSDS/Glucono-Delta-Lactone.pdf
https://www.benchchem.com/product/b1210275?utm_src=pdf-custom-synthesis
https://www.spectrumchemical.com/media/sds/G1165_AGHS.pdf
https://www.fishersci.fr/store/msds?partNumber=11404454&countryCode=FR&language=en
https://www.pmpinc.com/images/Roquette_SDS_GHS_GLUCONO_DELTA_LACTONE_SG_000000200045_EN.pdf
https://www.biosynth.com/Files/MSDS/MG/03/MSDS_MG03824_2000_EN.pdf
http://www.trade-chem.com/products/MSDS/Glucono-Delta-Lactone.pdf
https://www.chemicalbook.com/msds/d-glucono-1-5-lactone_2.pdf
https://datasheets.scbt.com/sc-202632.pdf
https://www.fishersci.com/store/msds?partNumber=AC271050010&countryCode=US&language=en
https://www.benchchem.com/product/b1210275#personal-protective-equipment-for-handling-d-glucono-1-5-lactone
https://www.benchchem.com/product/b1210275#personal-protective-equipment-for-handling-d-glucono-1-5-lactone
https://www.benchchem.com/product/b1210275#personal-protective-equipment-for-handling-d-glucono-1-5-lactone
https://www.benchchem.com/product/b1210275#personal-protective-equipment-for-handling-d-glucono-1-5-lactone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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